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Compound of Interest

Compound Name: 2-Methoxy-4-nitrobenzaldehyde

Cat. No.: B151014 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the known hazards and

safety information for 2-Methoxy-4-nitrobenzaldehyde based on available data. It is intended

for use by trained professionals in a laboratory or industrial setting. All safety protocols should

be developed and implemented in accordance with institutional and regulatory standards.

Chemical Identification and Physical Properties
This section provides fundamental identification and physical data for 2-Methoxy-4-
nitrobenzaldehyde.
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Property Value

Chemical Name 2-Methoxy-4-nitrobenzaldehyde

Synonyms 4-Nitro-o-anisaldehyde, 2-Formyl-5-nitroanisole

CAS Number 136507-15-8

Molecular Formula C₈H₇NO₄

Molecular Weight 181.15 g/mol

Appearance White to yellow solid powder

Melting Point 120-124 °C

Solubility Slightly soluble in water

Boiling Point 354.7 ± 27.0 °C (Predicted)

Hazard Identification and Classification
2-Methoxy-4-nitrobenzaldehyde is classified as a hazardous substance. The primary health

hazard is skin sensitization.

GHS Classification
The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

the following classification.[1][2]

Hazard Class Hazard Category

Skin Sensitization Category 1

Signal Word: Warning

Hazard Pictogram:

GHS07: Exclamation Mark

Hazard Statements:
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H317: May cause an allergic skin reaction.[1][2]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapours/spray.[1]

P272: Contaminated work clothing should not be allowed out of the workplace.[1]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[1][2]

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[1]

P333 + P313: If skin irritation or rash occurs: Get medical advice/attention.

P362 + P364: Take off contaminated clothing and wash it before reuse.[1]

P501: Dispose of contents/container to an approved waste disposal plant.

Toxicological Information
Detailed toxicological studies specifically for 2-Methoxy-4-nitrobenzaldehyde are not readily

available in the public domain. However, data from a structurally similar compound,

Benzenamine, 2-methoxy-4-nitro- (CAS No. 97-52-9), can provide an indication of potential

toxicity. It is crucial to note that this data is for an analogous compound and should be

interpreted with caution.

Acute Toxicity (Data for Analogue: Benzenamine, 2-
methoxy-4-nitro-)[3]

Route of Exposure Species Value

Oral (LD50) Rat 1517 mg/kg body weight

Dermal (LD50) Rat > 2000 mg/kg body weight

Observed Effects (Oral Exposure): Disturbance of gait, narcosis, and yellow discoloration of the

skin were noted in animal studies with the analogue compound.[3]
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Skin Sensitization
The primary identified hazard for 2-Methoxy-4-nitrobenzaldehyde is its potential to cause skin

sensitization, leading to allergic contact dermatitis upon repeated exposure.[1][2]

Experimental Protocols for Hazard Evaluation
While specific experimental reports for 2-Methoxy-4-nitrobenzaldehyde are not available, this

section outlines the standard methodologies for assessing the key identified hazard.

Skin Sensitization Testing Methodology (OECD
Guidelines)
Several internationally recognized methods are available to assess the skin sensitization

potential of a chemical. These are based on the Adverse Outcome Pathway (AOP) for skin

sensitization, which involves a series of key events.

Key Events in Skin Sensitization:

Molecular Initiating Event: Covalent binding of the chemical (hapten) to skin proteins.

Keratinocyte Activation: Inflammatory response in skin cells.

Dendritic Cell Activation and Mobilization: Activation of immune cells.

T-cell Proliferation: Proliferation of specific immune cells in the lymph nodes.

Standard Testing Guidelines:

OECD 442C - In Chemico Skin Sensitization: This guideline describes methods like the

Direct Peptide Reactivity Assay (DPRA) which assesses the reactivity of a chemical with

synthetic peptides containing cysteine and lysine as a model for protein binding.

OECD 442D - In Vitro Skin Sensitization: This includes assays like the KeratinoSens™ test,

which measures the activation of keratinocytes.

OECD 442E - In Vitro Skin Sensitization: This guideline covers assays such as the human

Cell Line Activation Test (h-CLAT), which evaluates the activation of dendritic cells.
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OECD 429 - Skin Sensitization: Local Lymph Node Assay (LLNA): This is an in vivo method

in mice that measures the proliferation of lymphocytes in the draining lymph nodes following

exposure to a test substance.

A comprehensive assessment of skin sensitization potential often involves a weight-of-

evidence approach, integrating data from multiple in chemico, in vitro, and, if necessary, in vivo

studies.

Safe Handling and Storage
Adherence to strict safety protocols is mandatory when handling 2-Methoxy-4-
nitrobenzaldehyde.

Personal Protective Equipment (PPE)
Hand Protection: Wear chemical-resistant gloves (e.g., nitrile rubber).

Eye/Face Protection: Use safety glasses with side-shields or a face shield.

Skin and Body Protection: Wear a lab coat and, if handling large quantities or there is a risk

of significant exposure, consider additional protective clothing.

Respiratory Protection: If dust is generated, use a NIOSH-approved respirator for dusts.

Handling Procedures
Work in a well-ventilated area, preferably in a chemical fume hood.

Avoid the formation of dust.

Avoid contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.

Keep containers tightly closed when not in use.

Storage
Store in a cool, dry, and well-ventilated area.
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Keep containers tightly closed.

Store away from incompatible materials such as strong oxidizing agents, strong bases, and

strong reducing agents.

Emergency Procedures
First Aid Measures

In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention.

In case of skin contact: Immediately wash the affected area with plenty of soap and water.

Remove contaminated clothing and shoes. If skin irritation or a rash occurs, seek medical

attention.

If inhaled: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Get medical attention.

If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Get medical attention.

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal

protective equipment (see Section 5.1). Avoid breathing dust and contact with the substance.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Methods for Cleaning Up: Carefully sweep up the solid material, avoiding dust generation,

and place it in a suitable, labeled container for disposal.

Disposal Considerations
Dispose of 2-Methoxy-4-nitrobenzaldehyde and its contaminated packaging as hazardous

waste. Follow all federal, state, and local regulations. Do not dispose of it in the sewer system.
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Logical Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of 2-Methoxy-4-
nitrobenzaldehyde in a research setting.
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Start: 
Receive 2-Methoxy-4-nitrobenzaldehyde

Assess Hazards
(Review SDS and this guide)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Prepare Work Area
(Fume Hood, Spill Kit Ready)

Weigh and Handle Compound
(Avoid Dust Generation)

Use in Experimental Protocol

Spill or Exposure Event?

Decontaminate Work Area and Equipment

Dispose of Waste
(Properly Labeled Hazardous Waste Container)

Remove PPE Correctly

Wash Hands Thoroughly

End of Procedure

No
Follow Emergency Procedures

(First Aid, Spill Cleanup)

Yes

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 2-Methoxy-4-nitrobenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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